Cas no 2034471-26-4 (4-{1-(cyclohexanesulfonyl)piperidin-4-yloxy}pyridine)
4-{1-(cyclohexanesulfonyl)piperidin-4-yloxy}pyridine Chemical and Physical Properties
Names and Identifiers
-
- 4-{1-(cyclohexanesulfonyl)piperidin-4-yloxy}pyridine
- F6479-2835
- 4-(1-cyclohexylsulfonylpiperidin-4-yl)oxypyridine
- AKOS026691045
- 4-((1-(cyclohexylsulfonyl)piperidin-4-yl)oxy)pyridine
- 4-{[1-(cyclohexanesulfonyl)piperidin-4-yl]oxy}pyridine
- 2034471-26-4
-
- Inchi: 1S/C16H24N2O3S/c19-22(20,16-4-2-1-3-5-16)18-12-8-15(9-13-18)21-14-6-10-17-11-7-14/h6-7,10-11,15-16H,1-5,8-9,12-13H2
- InChI Key: LTIKBEBOLDALQN-UHFFFAOYSA-N
- SMILES: S(C1CCCCC1)(N1CCC(CC1)OC1C=CN=CC=1)(=O)=O
Computed Properties
- Exact Mass: 324.15076381g/mol
- Monoisotopic Mass: 324.15076381g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 429
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 67.9Ų
4-{1-(cyclohexanesulfonyl)piperidin-4-yloxy}pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6479-2835-2μmol |
4-{[1-(cyclohexanesulfonyl)piperidin-4-yl]oxy}pyridine |
2034471-26-4 | 2μmol |
$85.5 | 2023-09-08 | ||
| Life Chemicals | F6479-2835-5μmol |
4-{[1-(cyclohexanesulfonyl)piperidin-4-yl]oxy}pyridine |
2034471-26-4 | 5μmol |
$94.5 | 2023-09-08 | ||
| Life Chemicals | F6479-2835-10μmol |
4-{[1-(cyclohexanesulfonyl)piperidin-4-yl]oxy}pyridine |
2034471-26-4 | 10μmol |
$103.5 | 2023-09-08 | ||
| Life Chemicals | F6479-2835-1mg |
4-{[1-(cyclohexanesulfonyl)piperidin-4-yl]oxy}pyridine |
2034471-26-4 | 1mg |
$81.0 | 2023-09-08 | ||
| Life Chemicals | F6479-2835-2mg |
4-{[1-(cyclohexanesulfonyl)piperidin-4-yl]oxy}pyridine |
2034471-26-4 | 2mg |
$88.5 | 2023-09-08 | ||
| Life Chemicals | F6479-2835-3mg |
4-{[1-(cyclohexanesulfonyl)piperidin-4-yl]oxy}pyridine |
2034471-26-4 | 3mg |
$94.5 | 2023-09-08 | ||
| Life Chemicals | F6479-2835-4mg |
4-{[1-(cyclohexanesulfonyl)piperidin-4-yl]oxy}pyridine |
2034471-26-4 | 4mg |
$99.0 | 2023-09-08 | ||
| Life Chemicals | F6479-2835-5mg |
4-{[1-(cyclohexanesulfonyl)piperidin-4-yl]oxy}pyridine |
2034471-26-4 | 5mg |
$103.5 | 2023-09-08 | ||
| Life Chemicals | F6479-2835-10mg |
4-{[1-(cyclohexanesulfonyl)piperidin-4-yl]oxy}pyridine |
2034471-26-4 | 10mg |
$118.5 | 2023-09-08 | ||
| Life Chemicals | F6479-2835-15mg |
4-{[1-(cyclohexanesulfonyl)piperidin-4-yl]oxy}pyridine |
2034471-26-4 | 15mg |
$133.5 | 2023-09-08 |
4-{1-(cyclohexanesulfonyl)piperidin-4-yloxy}pyridine Related Literature
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
Additional information on 4-{1-(cyclohexanesulfonyl)piperidin-4-yloxy}pyridine
4-{1-(Cyclohexanesulfonyl)piperidin-4-yloxy}pyridine (CAS 2034471-26-4): A Comprehensive Overview
4-{1-(cyclohexanesulfonyl)piperidin-4-yloxy}pyridine (CAS 2034471-26-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This molecule features a unique structural framework combining a piperidine ring, a cyclohexanesulfonyl group, and a pyridine moiety, making it a versatile intermediate in drug discovery and material science. Researchers are increasingly exploring its potential applications due to its intriguing physicochemical properties and synthetic adaptability.
The compound's molecular formula is C16H24N2O3S, with a molecular weight of 324.44 g/mol. Its structure includes a sulfonamide linkage, which is known to enhance binding affinity in biological systems. This characteristic has led to its investigation in the development of enzyme inhibitors and receptor modulators. The presence of the pyridine ring further contributes to its potential as a building block for heterocyclic compounds, which are widely used in medicinal chemistry.
Recent studies highlight the growing interest in 4-{1-(cyclohexanesulfonyl)piperidin-4-yloxy}pyridine as a key intermediate in the synthesis of novel therapeutic agents. Its structural motifs are frequently found in compounds targeting neurological and inflammatory pathways, aligning with current research trends in neurodegenerative diseases and autoimmune disorders. The compound's stability and solubility profile also make it suitable for formulation development, addressing a critical need in drug delivery optimization.
From a synthetic chemistry perspective, 4-{1-(cyclohexanesulfonyl)piperidin-4-yloxy}pyridine offers multiple sites for functionalization, enabling the creation of diverse derivatives. This flexibility is particularly valuable in structure-activity relationship (SAR) studies, where small modifications can significantly alter biological activity. Researchers are leveraging this property to design next-generation small molecules with improved efficacy and selectivity.
The commercial availability of 4-{1-(cyclohexanesulfonyl)piperidin-4-yloxy}pyridine (CAS 2034471-26-4) has expanded its use in high-throughput screening and combinatorial chemistry. Pharmaceutical companies and academic institutions are actively incorporating this compound into their libraries to explore new chemical space. Its role in fragment-based drug design is particularly noteworthy, as it provides a robust scaffold for lead optimization.
In addition to its pharmaceutical applications, 4-{1-(cyclohexanesulfonyl)piperidin-4-yloxy}pyridine has shown promise in material science. Its aromatic and aliphatic components contribute to interesting electronic properties, making it a candidate for organic semiconductors and conductive polymers. This dual applicability in life sciences and advanced materials underscores its interdisciplinary significance.
Quality control and analytical characterization of 4-{1-(cyclohexanesulfonyl)piperidin-4-yloxy}pyridine are critical for ensuring reproducibility in research. Advanced techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify purity and structural integrity. These analytical protocols are essential for maintaining the compound's reliability in sensitive applications.
The global market for specialized chemical intermediates like 4-{1-(cyclohexanesulfonyl)piperidin-4-yloxy}pyridine is experiencing steady growth, driven by increased R&D investment in precision medicine and functional materials. Suppliers are responding to this demand by offering custom synthesis and bulk quantities, facilitating broader access for researchers worldwide.
Environmental and safety considerations are integral to the handling of 4-{1-(cyclohexanesulfonyl)piperidin-4-yloxy}pyridine. While not classified as hazardous, standard laboratory precautions should be followed, including proper ventilation and personal protective equipment. These measures align with the chemical industry's commitment to sustainable and responsible research practices.
Looking ahead, 4-{1-(cyclohexanesulfonyl)piperidin-4-yloxy}pyridine (CAS 2034471-26-4) is poised to play a pivotal role in emerging scientific breakthroughs. Its unique structural features and multifunctional nature position it as a valuable tool for addressing complex challenges in health and technology. Continued exploration of its properties and applications will undoubtedly yield exciting discoveries in the years to come.
2034471-26-4 (4-{1-(cyclohexanesulfonyl)piperidin-4-yloxy}pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)